Cas no 138128-80-0 (Benzoxazole, 6-bromo-2-(bromomethyl)-)

6-Bromo-2-(bromomethyl)benzoxazole is a brominated heterocyclic compound featuring a benzoxazole core with reactive bromine substituents at the 6-position and the 2-methyl group. This structure imparts versatility as an intermediate in organic synthesis, particularly in cross-coupling reactions and functional group transformations. The presence of two distinct bromine sites allows for selective modifications, enabling the construction of complex molecular architectures. Its stability under standard conditions and compatibility with various reaction conditions make it a valuable reagent in pharmaceutical and materials chemistry research. The compound is particularly useful in the development of bioactive molecules and advanced functional materials due to its robust reactivity and well-defined substitution patterns.

Benzoxazole, 6-bromo-2-(bromomethyl)- structure

138128-80-0 structure

Product Name:Benzoxazole, 6-bromo-2-(bromomethyl)-

CAS No:138128-80-0

MF:C₈H₅Br₂NO

MW:290.939400434494

MDL:MFCD28803202

CID:3718980

PubChem ID:15133752

Update Time:2025-11-02

Benzoxazole, 6-bromo-2-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzoxazole, 6-bromo-2-(bromomethyl)-
- 6-bromo-2-(bromomethyl)benzo[d]oxazole
- 6-bromo-2-(bromomethyl)-1,3-benzoxazole
- SCHEMBL17955356
- 138128-80-0
- DB-207456
- 6-Bromo-2-(bromomethyl)benzoxazole
- MDL： MFCD28803202
- Inchi： 1S/C8H5Br2NO/c9-4-8-11-6-2-1-5(10)3-7(6)12-8/h1-3H,4H2
- InChI Key： UPIJNSULZZGMMK-UHFFFAOYSA-N
- SMILES： O1C2=CC(Br)=CC=C2N=C1CBr

Computed Properties

Exact Mass: 290.87174Da
Monoisotopic Mass: 288.87379Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 26Å²

Benzoxazole, 6-bromo-2-(bromomethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D775753-1g	6-Bromo-2-(bromomethyl)benzo[d]oxazole	138128-80-0	95%	1g	$595	2024-06-03
Alichem	A081000425-250mg	6-Bromo-2-(bromomethyl)benzo[d]oxazole	138128-80-0	98%	250mg	$4,829.15	2023-03-02
Alichem	A081000425-500mg	6-Bromo-2-(bromomethyl)benzo[d]oxazole	138128-80-0	98%	500mg	$7,692.26	2023-03-02
Alichem	A081000425-1g	6-Bromo-2-(bromomethyl)benzo[d]oxazole	138128-80-0	98%	1g	$12,974.04	2023-03-02
eNovation Chemicals LLC	D775753-1g	6-Bromo-2-(bromomethyl)benzo[d]oxazole	138128-80-0	95%	1g	$595	2025-02-20
eNovation Chemicals LLC	D775753-1g	6-Bromo-2-(bromomethyl)benzo[d]oxazole	138128-80-0	95%	1g	$595	2025-02-18